Cas no 864539-89-9 (2,6-Dimethyl-4-morpholin-4-yl-phenylamine)

• Product Name: 2,6-Dimethyl-4-morpholin-4-yl-phenylamine
• CAS No: 864539-89-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD09035987
• CID: 2151064
• Update Time: 2025-10-29

2,6-Dimethyl-4-morpholin-4-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-morpholin-4-yl-phenylamine
• BKYHSCLAVOQZHZ-UHFFFAOYSA-N
• Benzenamine, 2,6-dimethyl-4-(4-morpholinyl)-
• 2,6-Dimethyl-4-morpholin-4-yl-phenylamine

• MDL： MFCD09035987
• Inchi： 1S/C12H18N2O/c1-9-7-11(8-10(2)12(9)13)14-3-5-15-6-4-14/h7-8H,3-6,13H2,1-2H3
• InChI Key： BKYHSCLAVOQZHZ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C)C(=C(C)C=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 38.5

Additional information on 2,6-Dimethyl-4-morpholin-4-yl-phenylamine

Comprehensive Overview of 2,6-Dimethyl-4-morpholin-4-yl-phenylamine (CAS No. 864539-89-9)

2,6-Dimethyl-4-morpholin-4-yl-phenylamine (CAS No. 864539-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its morpholine and phenylamine functional groups, is often explored for its role in drug discovery, material science, and agrochemical development. Researchers are particularly interested in its molecular stability, bioavailability, and synthetic versatility, making it a valuable intermediate in modern chemistry.

In recent years, the demand for high-purity intermediates like 2,6-Dimethyl-4-morpholin-4-yl-phenylamine has surged, driven by advancements in precision medicine and green chemistry. The compound's CAS No. 864539-89-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its morpholine ring, a common motif in bioactive molecules, contributes to its solubility and binding affinity, which are critical for designing next-generation therapeutics.

One of the most discussed topics in relation to 2,6-Dimethyl-4-morpholin-4-yl-phenylamine is its potential role in catalysis and ligand design. The compound's ability to act as a chelating agent or coordination complex has been explored in transition-metal catalysis, a field pivotal for sustainable chemical synthesis. Additionally, its amine functionality makes it a candidate for post-modification reactions, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 864539-89-9 is often associated with scalable synthesis and process optimization. Manufacturers and researchers alike seek efficient routes to produce this compound with minimal waste, aligning with the principles of atom economy and circular chemistry. Its thermal stability and compatibility with common solvents further enhance its appeal for large-scale applications.

Environmental and regulatory considerations also play a role in the discourse around 2,6-Dimethyl-4-morpholin-4-yl-phenylamine. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing study. This aligns with broader trends in green chemistry, where stakeholders prioritize benign-by-design molecules to reduce environmental impact.

In summary, 2,6-Dimethyl-4-morpholin-4-yl-phenylamine (CAS No. 864539-89-9) represents a versatile and scientifically significant compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural features and synthetic adaptability position it as a key player in the development of innovative solutions for global challenges in health and sustainability.